tert-butyl 5-formyl-3,6-dihydro-1(2H)-pyridinecarboxylate

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: tert-butyl 5-formyl-3,6-dihydro-2H-pyridine-1-carboxylate
• InChI: InChI=1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-4-5-9(7-12)8-13/h5,8H,4,6-7H2,1-3H3
• InChI Key: KUDYDGWGDRZATE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC=C(C1)C=O

Description

Tert-butyl 5-formyl-3,6-dihydro-1(2H)-pyridinecarboxylate is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 5-(hydroxymethyl)-3,6-dihydro-1(2H)-pyridinecarboxylate (14.65 g, 68.69 mmol) in dichloromethane was added MnO2(89.58 g, 1030.36 mmol), then stirred overnight at room temperature. The reaction mixture was filtered through Celite®, the filtrate was concentrated under reduced pressure to give tert-butyl 5-formyl-3,6-dihydro-1(2H)-pyridinecarboxylate, which was pure enough to be used for the next reaction. (13.55 g, yield 94%)